7-Chloro-4-oxo-4H-chromene-3-carbonitrile

• Molecular Formula: C10H4ClNO2
• Molecular Weight: 205.60 g/mol
• IUPAC Name: 7-chloro-4-oxochromene-3-carbonitrile
• InChI: InChI=1S/C10H4ClNO2/c11-7-1-2-8-9(3-7)14-5-6(4-12)10(8)13/h1-3,5H
• InChI Key: YIVADQOZNAVNHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)OC=C(C2=O)C#N

Description

7-Chloro-4-oxo-4H-chromene-3-carbonitrile is a chemical compound with the molecular formula C10H4ClNO2 and a molecular weight of 205.60 g/mol . It is a member of the chromene family, which is known for its diverse biological activities and applications in various fields of science and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Chloro-4-oxo-4H-chromene-3-carbonitrile typically involves a multi-step process. One common method is the reaction of 4-hydroxycoumarin with phosphorus oxychloride (POCl3) and potassium cyanide (KCN) under reflux conditions . This reaction yields the desired product with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process .

Chemical Reactions Analysis

Types of Reactions

7-Chloro-4-oxo-4H-chromene-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Halogen substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and sodium ethoxide (NaOEt) are employed for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids and ketones.

Reduction: Alcohols and amines.

Substitution: Various substituted chromene derivatives.

Scientific Research Applications

7-Chloro-4-oxo-4H-chromene-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound exhibits antimicrobial and anticancer properties, making it valuable in biological studies.

Medicine: Research has shown potential therapeutic applications, including the development of new drugs for treating various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Chloro-4-oxo-4H-chromene-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes and proteins, leading to its biological effects . For example, it may inhibit DNA synthesis in microbial cells, resulting in antimicrobial activity . Additionally, its interaction with cellular receptors can induce apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

• 7-Bromo-4-oxo-4H-chromene-3-carbonitrile
• 7-Fluoro-4-oxo-4H-chromene-3-carbonitrile
• 6-Chloro-7-methyl-4-oxo-4H-chromene-3-carbonitrile

Uniqueness

7-Chloro-4-oxo-4H-chromene-3-carbonitrile is unique due to its specific chlorine substitution, which imparts distinct chemical and biological properties.